2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 2-[2-(4-phenylpiperazin-1-yl)ethyl]-4H-pyrido[3,2-b][1,4]oxazin-3-one
• InChI: InChI=1S/C19H22N4O2/c24-19-17(25-16-7-4-9-20-18(16)21-19)8-10-22-11-13-23(14-12-22)15-5-2-1-3-6-15/h1-7,9,17H,8,10-14H2,(H,20,21,24)
• InChI Key: SLKFPBRHJBZLFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCC2C(=O)NC3=C(O2)C=CC=N3)C4=CC=CC=C4
• Molecular Formula: C19H22N4O2
• Molecular Weight: 338.4 g/mol

Description

The compound “2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one” is a synthetic compound. It has a molecular formula of C19H22N4O2 and a molecular weight of 338.4.

Scientific Research Applications

2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one has been studied for its potential applications in various fields. In the field of pharmacology, this compound has been investigated for its potential as an antidepressant and anxiolytic agent. In addition, it has been studied for its potential as a treatment for neuropathic pain and as an antitumor agent.

Mechanism of Action

Target of Action

Compounds with similar structures, such as piperazine derivatives, have been reported to show anti-cancer activities .

Mode of Action

Piperazine clubbed with 2-azetidinone derivatives have been reported to suppress proliferation, migration and induce apoptosis in human cervical cancer hela cells through oxidative stress mediated intrinsic mitochondrial pathway .

Biochemical Pathways

The compound appears to affect the intrinsic mitochondrial pathway, leading to apoptosis in cancer cells . This involves the generation of intracellular reactive oxygen species (ROS) and a decrease in mitochondrial membrane potential . The elevation in the level of cytochrome c and upregulation in the expression of caspase-3 indicates the involvement of the intrinsic pathway of programmed cell death .

Result of Action

The compound appears to have anti-proliferative properties, inhibiting the growth of HeLa cells in a concentration-dependent manner . Morphological changes, colonies suppression, and inhibition of migration indicate its antineoplastic effects . DNA fragmentation and cell-cycle arrest further suggest ongoing apoptosis in the HeLa cancer cells .

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one in lab experiments is its high potency and selectivity for certain neurotransmitter systems. However, one limitation is that it may have off-target effects on other neurotransmitter systems, which may complicate the interpretation of results.

Future Directions

There are several future directions for research on 2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one. One direction is to further investigate its potential as an antidepressant and anxiolytic agent, as well as its potential as a treatment for neuropathic pain. Another direction is to explore its potential as an antitumor agent and to investigate its mechanism of action in cancer cells. Additionally, further research is needed to fully understand its pharmacokinetics and pharmacodynamics, as well as its potential side effects.

Synthesis Methods

The synthesis of 2-[2-(4-phenylpiperazino)ethyl]-2H-pyrido[3,2-b][1,4]oxazin-3(4H)-one involves the condensation of 2-amino-3-cyanopyridine and 4-phenylpiperazine in the presence of a base. The resulting intermediate is then cyclized with ethyl chloroformate to yield the final product. This method has been optimized to produce high yields of the compound.